
Introduction: The Strategic Value of a
Halogenated Indole Scaffold

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-iodo-1-methyl-1H-indole

CAS No.: 280563-07-7

Cat. No.: B1354113

Get Quote

The indole nucleus is a quintessential privileged scaffold in medicinal chemistry, forming the

core of numerous natural products, pharmaceuticals, and clinical candidates.[1][2][3][4][5] Its

unique electronic properties and ability to participate in various biological interactions have

cemented its importance in drug design. Within this class of compounds, 5-iodo-1-methyl-1H-
indole emerges as a particularly valuable synthetic intermediate. Its strategic utility stems from

the presence of an iodine atom at the C5 position of the indole ring. This halogen serves as a

versatile synthetic handle, primarily for transition-metal-catalyzed cross-coupling reactions,

enabling the facile introduction of diverse molecular complexity. This guide provides a

comprehensive technical overview of its synthesis, reactivity, and application for researchers,

scientists, and professionals in drug development.

Physicochemical and Spectroscopic Profile
A thorough understanding of a reagent's physical and chemical properties is fundamental to its

effective use in synthesis. 5-iodo-1-methyl-1H-indole is a solid at room temperature, typically

appearing as a yellow to white crystalline substance.[6]

Table 1: Physicochemical Properties of 5-iodo-1-methyl-1H-indole
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Property Value Source(s)

CAS Number 280563-07-7 [6][7]

Molecular Formula C₉H₈IN [6][7]

Molecular Weight 257.07 g/mol [6][7]

Appearance Yellow to white solid [6]

Melting Point 73-76 °C [6]

Characterization is typically achieved through standard analytical techniques. In ¹H NMR

spectroscopy, the N-methyl group provides a characteristic singlet, while the protons on the

indole ring exhibit distinct splitting patterns. ¹³C NMR spectroscopy will confirm the presence of

nine unique carbon environments. Mass spectrometry serves to verify the molecular weight and

isotopic pattern characteristic of an iodine-containing compound.

Synthesis of 5-iodo-1-methyl-1H-indole: A
Methodological Approach
The synthesis of 5-iodo-1-methyl-1H-indole can be approached via two primary strategic

disconnections: N-methylation of 5-iodoindole or direct iodination of 1-methylindole. The latter

is often preferred for its operational simplicity and high regioselectivity. The electron-rich nature

of the indole ring makes it susceptible to electrophilic substitution, and the C5 position is a site

of favorable reactivity for halogenation, especially when the C3 position is unsubstituted.

Workflow for the Synthesis of 5-iodo-1-methyl-1H-indole
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Step 1: N-Methylation

Step 2: Regioselective C5-Iodination
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Caption: Synthetic workflow for 5-iodo-1-methyl-1H-indole.
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Detailed Experimental Protocol: Synthesis via Iodination
of 1-Methylindole
This protocol describes a robust method for the regioselective iodination of commercially

available 1-methylindole. The choice of an appropriate iodinating agent and solvent system is

critical for achieving high yield and selectivity. N-Iodosuccinimide (NIS) is a commonly used

electrophilic iodine source that is often more manageable than molecular iodine.

Materials and Equipment:

1-Methyl-1H-indole

N-Iodosuccinimide (NIS)

Anhydrous N,N-Dimethylformamide (DMF)

Round-bottom flask with magnetic stirrer

Inert atmosphere setup (Nitrogen or Argon)

Standard work-up and purification equipment (separatory funnel, rotary evaporator, silica gel

for chromatography)

Procedure:

Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere, add 1-methyl-

1H-indole (1.0 eq). Dissolve the starting material in anhydrous DMF.

Reagent Addition: Cool the solution to 0 °C using an ice bath. Add N-Iodosuccinimide (1.1

eq) portion-wise over 15 minutes, ensuring the internal temperature does not rise

significantly. The causality for portion-wise addition is to control the reaction exotherm and

prevent potential side reactions.

Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then warm to room

temperature and stir for an additional 3-5 hours. Progress can be monitored by Thin Layer

Chromatography (TLC) until the starting material is consumed.
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Aqueous Work-up: Upon completion, quench the reaction by pouring the mixture into a

separatory funnel containing water and ethyl acetate. Add an aqueous solution of sodium

thiosulfate to neutralize any remaining iodine.

Extraction and Drying: Separate the organic layer. Extract the aqueous layer twice more with

ethyl acetate. Combine the organic extracts, wash with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Purification: The crude product is purified by flash column chromatography on silica gel,

typically using a hexane/ethyl acetate gradient, to yield 5-iodo-1-methyl-1H-indole as a

solid.

Reactivity and Strategic Application in Drug
Discovery
The synthetic power of 5-iodo-1-methyl-1H-indole lies in the reactivity of its carbon-iodine

bond. Aryl iodides are highly prized substrates for palladium-catalyzed cross-coupling reactions

due to their optimal balance of reactivity and stability.[8] These reactions, recognized with the

2010 Nobel Prize in Chemistry, have revolutionized modern organic synthesis and are

cornerstones of pharmaceutical manufacturing.[8]

Key Cross-Coupling Reactions:

Suzuki-Miyaura Coupling: Formation of a C-C bond with a boronic acid or ester. This is one

of the most widely used methods for constructing biaryl structures.

Sonogashira Coupling: Formation of a C-C bond with a terminal alkyne, providing access to

arylethynyl scaffolds.

Heck Coupling: Formation of a C-C bond with an alkene.

Buchwald-Hartwig Amination: Formation of a C-N bond with an amine, essential for

synthesizing compounds with aniline-like moieties.

The ability to perform these transformations allows for the modular and convergent synthesis of

complex molecular architectures from simple, readily available starting materials.[9]
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Researchers can generate large libraries of analogs by varying the coupling partner, facilitating

the exploration of structure-activity relationships (SAR).

Logical Workflow: Suzuki Coupling in Drug Discovery
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Caption: Drug discovery workflow using Suzuki coupling.

General Protocol: Suzuki-Miyaura Cross-Coupling
This protocol provides a representative procedure for the palladium-catalyzed coupling of 5-
iodo-1-methyl-1H-indole with an arylboronic acid.

Materials and Equipment:

5-iodo-1-methyl-1H-indole

Arylboronic acid (1.2 eq)

Palladium catalyst, e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

Base, e.g., aqueous Potassium Carbonate (K₂CO₃) solution (2M, 2.0 eq)

Solvent system, e.g., 1,4-Dioxane or Toluene

Schlenk flask or sealed reaction vial

Inert atmosphere setup

Procedure:
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Reaction Setup: To a Schlenk flask, add 5-iodo-1-methyl-1H-indole (1.0 eq), the arylboronic

acid (1.2 eq), and the palladium catalyst (0.05 eq).

Degassing: Evacuate and backfill the flask with an inert gas (e.g., Argon) three times. This

step is critical as the Pd(0) catalyst is oxygen-sensitive.

Solvent and Base Addition: Add the degassed solvent (e.g., Dioxane) followed by the

degassed aqueous base (e.g., K₂CO₃ solution) via syringe.

Heating and Monitoring: Heat the reaction mixture to 80-100 °C with vigorous stirring.

Monitor the reaction by TLC or LC-MS.

Work-up and Purification: After completion, cool the reaction to room temperature, dilute with

ethyl acetate, and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and

concentrate. Purify the residue by flash chromatography to obtain the desired 5-aryl-1-

methyl-1H-indole product.

Safety and Handling
As with any chemical reagent, proper safety precautions are essential. Based on available

safety data sheets (SDS), 5-iodo-1-methyl-1H-indole and its parent compound, 5-iodoindole,

should be handled with care.

Hazards: The compound may be harmful if swallowed or inhaled and can cause skin and

serious eye irritation.[10][11] It is also noted to be light-sensitive.[10][11]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves.[10]

Handling: Handle the compound in a well-ventilated area or a chemical fume hood. Avoid

creating dust.

Storage: Store in a tightly sealed container in a cool, dry place, protected from light.[11]

Conclusion
5-iodo-1-methyl-1H-indole (CAS 280563-07-7) is more than just a chemical intermediate; it is

a strategic tool for innovation in medicinal chemistry. Its well-defined physicochemical
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properties, accessible synthesis, and, most importantly, the versatile reactivity of its C-I bond

make it an indispensable building block. The ability to leverage this compound in powerful

palladium-catalyzed cross-coupling reactions provides researchers with a reliable and efficient

method to construct novel and complex indole-based molecules, accelerating the journey from

initial concept to the discovery of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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